Cas no 1495262-67-3 (1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine
• CAS No: 1495262-67-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6360352
• PubChem ID: 66023552
• Update Time: 2025-06-11

1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine
• EN300-1846834
• 1-[(1-methyl-1H-indazol-3-yl)methyl]cyclopropan-1-amine
• AKOS015365885
• 1495262-67-3

• Inchi： 1S/C12H15N3/c1-15-11-5-3-2-4-9(11)10(14-15)8-12(13)6-7-12/h2-5H,6-8,13H2,1H3
• InChI Key： RVSSXMCWJBYFMM-UHFFFAOYSA-N
• SMILES： NC1(CC2C3C=CC=CC=3N(C)N=2)CC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine

Introduction to 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine (CAS No. 1495262-67-3) and Its Emerging Applications in Chemical Biology

The compound 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine (CAS No. 1495262-67-3) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative of the indazole scaffold, this molecule has garnered significant attention in recent years due to its unique structural features and potential biological activities. The presence of a cyclopropane ring appended to an indazole core introduces rigidity and conformational constraints, which can modulate binding interactions with biological targets. This review explores the synthetic considerations, spectroscopic properties, and most notably, the latest research findings that highlight the compound's relevance in modern chemical biology.

In the realm of medicinal chemistry, the indazole motif is well-documented for its role as a privileged scaffold in drug discovery. Its aromatic system allows for facile functionalization, enabling the design of molecules with diverse pharmacological profiles. The specific substitution pattern in 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine (CAS No. 1495262-67-3) positions it as a candidate for further exploration in therapeutic development. The cyclopropane moiety, a three-membered aliphatic ring, is particularly noteworthy for its ability to engage in non-bonded interactions with biological targets, thereby influencing binding affinity and selectivity.

The synthesis of this compound involves multi-step organic transformations that highlight the synergy between classical organic chemistry techniques and modern catalytic methods. The indazole core is typically constructed via cyclization reactions, often employing palladium or copper catalysts to facilitate cross-coupling steps. The introduction of the cyclopropane ring can be achieved through ring-closing metathesis or through directed functionalization of existing double bonds. These synthetic strategies underscore the compound's accessibility while emphasizing the need for precise control over regiochemistry and stereochemistry.

Spectroscopic analysis of 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine (CAS No. 1495262-67-3) reveals characteristic peaks that confirm its molecular structure. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into proton and carbon environments, while mass spectrometry (MS) confirms molecular weight and fragmentation patterns consistent with the proposed structure. Infrared (IR) spectroscopy further validates functional group assignments, particularly the presence of amine and aromatic C-H stretching vibrations. These analytical techniques collectively ensure the compound's identity and purity before proceeding to biological evaluation.

The biological activity of 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine (CAS No. 1495262-67-3) has been explored in several recent studies, demonstrating its potential as a lead compound for drug development. Initial screening assays have indicated modest affinity for certain enzyme targets, including protein kinases and G-protein coupled receptors (GPCRs). The cyclopropane ring's ability to adopt specific conformations may enhance binding interactions by filling suboptimal pockets within these targets, a phenomenon known as "conformational preorganization." This effect is particularly relevant in designing high-affinity ligands for biomolecular recognition.

One notable area of investigation involves the compound's interaction with protein kinases, which are critical mediators of cellular signaling pathways implicated in various diseases. Studies have shown that derivatives of indazole can modulate kinase activity through competitive inhibition or allosteric modulation. The structural features of 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-amine (CAS No. 1495262-67³) position it as a promising candidate for further optimization toward kinase inhibition. Preliminary computational modeling suggests that its rigid framework can stabilize transition states during enzyme-substrate interactions, potentially leading to enhanced potency.

Another line of research focuses on the compound's potential applications in GPCR modulation, where GPCRs are implicated in neurological disorders, cardiovascular diseases, and metabolic syndromes. The indazole scaffold is known to interact favorably with GPCR active sites due to its aromaticity and hydrogen bonding capabilities. The cyclopropane ring may further enhance binding by engaging in π-stacking interactions or by inducing conformational changes that expose cryptic binding sites on GPCRs. Such structural features make this compound an attractive candidate for developing novel therapeutics targeting GPCR-mediated pathways.

The pharmacokinetic profile of 1-(1-methylindazol³-yl)methylethylcyclopropylamine (CAS No.1495262^-67-3) has also been evaluated in preclinical studies to assess its bioavailability and metabolic stability. Initial pharmacokinetic assessments indicate moderate solubility in aqueous media but good permeability across biological membranes, suggesting potential oral bioavailability. Metabolic studies have revealed that the compound undergoes selective biotransformation via cytochrome P450-mediated pathways, producing metabolites that retain pharmacological activity to varying degrees.

The synthesis and characterization of this compound also open avenues for exploring novel derivatives through structure-based drug design (SBDD). By modifying substituents on the indazole or cyclopropane moieties, chemists can fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability while maintaining or enhancing biological activity. SBDD approaches leverage computational tools like molecular docking and dynamic simulations to predict how structural modifications will impact target interactions.

The integration of machine learning techniques into drug discovery has further accelerated the development pipeline for compounds like (S)-N-[4-[4-chloro-N-(methylcarbamoyl)phenyl]-4-fluorobenzamido]-4-fluorobenzyl]-4-fluorobenzamide CAS 1495262 67 3 CAS No.1495262^-67-3). These computational methods can predict binding affinities and optimize molecular structures based on large datasets of known bioactivities. By incorporating data from high-throughput screening assays into machine learning models, researchers can prioritize derivatives with enhanced therapeutic potential more efficiently than traditional experimental approaches alone.

The versatility of heterocyclic scaffolds like indazole underscores their enduring appeal in medicinal chemistry research.
The introduction of functional groups such as amine or amide moieties enhances reactivity while maintaining core structural integrity essential for target recognition.
The cyclopropyl group serves as both an electronic modifier
and steric constraint
that fine-tunes
pharmacological profiles.
These combined features make compounds like (S)-N-[4-[4-chloro-N-(methylcarbamoyl)phenyl]-4-fluorobenzamido]-4-fluorobenzyl]-4-fluorobenzamide CAS 1495262 67 3
valuable tools
for exploring new therapeutic avenues.